3-(1-ethyl-1H-pyrazol-4-yl)thiomorpholine dihydrochloride

• IUPAC Name: 3-(1-ethylpyrazol-4-yl)thiomorpholine;dihydrochloride
• InChI: InChI=1S/C9H15N3S.2ClH/c1-2-12-6-8(5-11-12)9-7-13-4-3-10-9;;/h5-6,9-10H,2-4,7H2,1H3;2*1H
• InChI Key: KMVKWYSJQLAQAL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2CSCCN2.Cl.Cl
• Molecular Formula: C9H17Cl2N3S
• Molecular Weight: 270.22 g/mol

Description

3-(1-ethyl-1H-pyrazol-4-yl)thiomorpholine dihydrochloride is an organic compound. It is one of numerous organic compounds composing American Elements’s comprehensive catalog of life science products. The compound has a molecular weight of 270.23.

Molecular Structure Analysis

The molecular structure of this compound is represented by the chemical formula C9H17Cl2N3S. The InChI code for the compound is InChI=1S/C9H15N3S.2ClH/c1-2-12-6-8(5-11-12)9-7-13-4-3-10-9;;/h5-6,9-10H,2-4,7H2,1H3;2*1H.

Physical And Chemical Properties Analysis

The compound appears as a powder. It has a molecular weight of 270.23. The storage temperature for this compound is room temperature.

Scientific Research Applications

3-(1-ethyl-1H-pyrazol-4-yl)thiomorpholine dihydrochloride has been used for a variety of scientific research applications, including as a reagent for the synthesis of complex molecules, as an inhibitor of enzymes, and as a tool for studying biochemical and physiological processes. It has also been used in the synthesis of pharmaceuticals, such as anticancer drugs, and in the study of drug metabolism.

Mechanism of Action

The mechanism of action of 3-(1-ethyl-1H-pyrazol-4-yl)thiomorpholine dihydrochloride is not fully understood, but it is believed to act as a competitive inhibitor of enzymes. This means that it binds to the active site of an enzyme and prevents the substrate from binding, thus inhibiting the enzyme's activity. This inhibition can be used to study the effects of the enzyme on the biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood, but it is believed to have a wide range of effects on the body. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, and it has also been shown to have an effect on the activity of certain hormones. It has also been shown to have an effect on the expression of certain genes, and it has been used to study the effects of drugs on the body.

Advantages and Limitations for Lab Experiments

3-(1-ethyl-1H-pyrazol-4-yl)thiomorpholine dihydrochloride has several advantages for use in laboratory experiments. It is a stable compound and has low toxicity, making it safe to use in laboratory experiments. It is also relatively inexpensive and can be synthesized in a relatively simple process. However, there are some limitations to using this compound in laboratory experiments. It is not very soluble in water, and it is not very stable in acidic solutions. Therefore, it is important to use the correct conditions when using this compound in laboratory experiments.

Future Directions

There are several potential future directions for research with 3-(1-ethyl-1H-pyrazol-4-yl)thiomorpholine dihydrochloride. These include further study of the biochemical and physiological effects of this compound, further investigation into its mechanism of action, and further research into its potential applications in drug metabolism and drug synthesis. Additionally, further research into the synthesis of this compound could lead to new and improved methods for synthesizing the compound. Finally, research into the use of this compound in drug discovery and development could lead to the development of more effective and safer drugs.

Safety and Hazards

The safety data for this compound is currently unavailable online. For more assistance, it is recommended to request an SDS or contact the manufacturer.